N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide

• IUPAC Name: N-(4-methoxyphenyl)-4-(4-methoxyphenyl)sulfonylpiperazine-1-carboxamide
• InChI: InChI=1S/C19H23N3O5S/c1-26-16-5-3-15(4-6-16)20-19(23)21-11-13-22(14-12-21)28(24,25)18-9-7-17(27-2)8-10-18/h3-10H,11-14H2,1-2H3,(H,20,23)
• InChI Key: PMNHVOHFOGBVJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H23N3O5S
• Molecular Weight: 405.5 g/mol

Description

N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide, also known as MPS, is a chemical compound that has been studied for its potential use in various scientific research applications. This compound has been shown to have a unique mechanism of action and biochemical and physiological effects that make it a promising candidate for future research.

Mechanism of Action

N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide works by inhibiting the activity of certain enzymes and proteins in the body, leading to a decrease in inflammation and other physiological effects. N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory molecules.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory and neuroprotective effects. N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide has also been shown to have antioxidant properties, which may contribute to its ability to protect cells from damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide in lab experiments is its unique mechanism of action, which may allow researchers to study specific pathways and enzymes involved in inflammation and other physiological processes. However, one limitation of using N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide is its potential toxicity and side effects, which must be carefully monitored in any experiments involving this compound.

Future Directions

There are many potential future directions for research involving N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide, including further studies on its mechanism of action and potential therapeutic applications. Other areas of research may focus on the synthesis of new N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide derivatives with improved properties and reduced toxicity. Overall, N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide is a promising compound with many potential applications in scientific research.

Synthesis Methods

N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide can be synthesized using a variety of methods, including the reaction of 4-methoxyphenylsulfonyl chloride with piperazine followed by the addition of 4-methoxyaniline. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide has been studied for its potential use in a variety of scientific research applications, including as a potential treatment for cancer, neurological disorders, and inflammation. N-(4-methoxyphenyl)-4-[(4-methoxyphenyl)sulfonyl]-1-piperazinecarboxamide has been shown to have anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of various diseases.